Cas no 113973-31-2 ((Z)-Akuammidine)

(Z)-Akuammidine structure

Product Name:(Z)-Akuammidine

CAS No:113973-31-2

MF:C₂₁H₂₄N₂O₃

MW:352.426865577698

CID:97981

PubChem ID:597842

Update Time:2025-04-18

(Z)-Akuammidine Chemical and Physical Properties

Names and Identifiers

- Sarpagan-16-carboxylicacid, 17-hydroxy-, methyl ester, (19Z)-
- (Z)-Akuammidine
- Methyl (15α,16S,19Z)-16-(hydroxymethyl)sarpagan-17-oate
- 17-hydroxy-sarpagane-16-carboxylic acid
- diphenylphosphinated
- DIPHENYLPHOSPHINO-POLYSTYRENE
- PL-TPP MP-RESIN
- PL-TPP RESIN
- polymer-bound triphenylphosphine
- polymer-supported triphenylphosphine
- Polyneuridin
- POLYSTYRENE-PPH2
- PS-triphenylphosphine
- triphenyl phosphine on polymer
- TRIPHENYLPHOSPHINE NOVAGEL
- triphenylphosphine on polystyrene
- TRIPHENYLPHOSPHINE PS
- TRIPHENYLPHOSPHINE PS RESIN
- TRIPHENYLPHOSPHINE RESIN
- triphenylphosphine-polystyrene
- (19Z)-Rhazine
- 19(Z)-Akuammidine
- [ "" ]
- 19-(Z)-Akuammidine
- D85054
- CID 138113962
- 113973-31-2
- methyl (1R)-15-ethylidene-13-(hydroxymethyl)-3,17-diazapentacyclo[12.3.1.0^{2,10.0^{4,9.0^{12,17]octadeca-2(10),4,6,8-tetraene-13-carboxylate
- B0005-161095
- BCP33542
- (Z)-Rhazine
- CS-0016105
- AKOS040760766
- HY-N0969
- RCEFXZXHYFOPIE-KGVSQERTSA-N
- Methyl (15Z)-15-ethylidene-13-(hydroxymethyl)-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraene-13-carboxylate
- Methyl 17-hydroxysarpagan-16-carboxylate, (16R)-
- Sarpagan-16-carboxylic acid, 17-hydroxy-, methyl ester, (16R)-
- Rhazin
- Polyneuridine
- Akuammidine
- Normacusine A
- (-)-Polyneuridine
- Inchi： 1S/C21H24N2O3/c1-3-12-10-23-17-9-15(12)21(11-24,20(25)26-2)18(23)8-14-13-6-4-5-7-16(13)22-19(14)17/h3-7,15,17-18,22,24H,8-11H2,1-2H3
- InChI Key： RCEFXZXHYFOPIE-UHFFFAOYSA-N
- SMILES： OCC1(C(=O)OC)C2C(=CC)CN3C(C4=C(C5C=CC=CC=5N4)CC31)C2

Computed Properties

Exact Mass: 352.17900
Monoisotopic Mass: 352.17869263 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 635
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 65.6
Molecular Weight: 352.4

Experimental Properties

Color/Form: Cryst.
PSA: 65.56000
LogP: 2.50510

(Z)-Akuammidine Security Information

Storage Condition：Store at room temperature, 2-8 ℃ is better

(Z)-Akuammidine Pricemore >>

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